N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C13H20N4O3S2/c1-9-12(21-16-15-9)13(18)14-8-10-4-6-17(7-5-10)22(19,20)11-2-3-11/h10-11H,2-8H2,1H3,(H,14,18)
• InChI Key: AIVOWROXHAQGMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NCC2CCN(CC2)S(=O)(=O)C3CC3
• Molecular Formula: C13H20N4O3S2
• Molecular Weight: 344.5 g/mol

Description

The compound “N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals. The molecule also features a thiadiazole ring, which is a type of heterocycle that is often found in various drugs and has diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and rings. The piperidine ring is a six-membered ring with one nitrogen atom, and the thiadiazole ring is a five-membered ring containing two nitrogen atoms and one sulfur atom.

Scientific Research Applications

Medicinal Chemistry and Drug Design

The piperidine nucleus is a crucial building block in drug discovery. Researchers have explored the synthesis of substituted piperidines due to their prevalence in pharmaceuticals. The compound’s unique structure could serve as a scaffold for designing novel drugs. Potential applications include:

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Organic Synthesis

Efficient methods for synthesizing substituted piperidines are essential. Researchers have explored various reactions, including:

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